Cas no 179946-63-5 (6-Fluoro-3-nitro-2-trifluoromethyl-benzoic acid)

6-Fluoro-3-nitro-2-trifluoromethyl-benzoic acid structure

179946-63-5 structure

Product Name:6-Fluoro-3-nitro-2-trifluoromethyl-benzoic acid

CAS No:179946-63-5

Molecular Formula:C₈H₃F₄NO₄

Molecular Weight:253.10733628273

MDL:MFCD32852699

CID:5667749

PubChem ID:21477352

6-Fluoro-3-nitro-2-trifluoromethyl-benzoic acid Properties

Names and Identifiers

- EN300-27107784
- SCHEMBL8771996
- 179946-63-5
- 6-Fluoro-3-nitro-2-trifluoromethyl-benzoic acid
- 6-fluoro-3-nitro-2-(trifluoromethyl)benzoic acid
- MDL： MFCD32852699
- InChIKey： RDNQUAHZRBFOAL-UHFFFAOYSA-N
- Inchi： 1S/C8H3F4NO4/c9-3-1-2-4(13(16)17)6(8(10,11)12)5(3)7(14)15/h1-2H,(H,14,15)
- SMILES： FC(C1C(=CC=C(C=1C(=O)O)F)[N+](=O)[O-])(F)F

Computed Properties

Exact Mass: 252.99982023g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 1
Monoisotopic Mass: 252.99982023g/mol
Heavy Atom Count: 17
Complexity: 327
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 83.1Å²

6-Fluoro-3-nitro-2-trifluoromethyl-benzoic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P028EXJ-50mg	6-fluoro-3-nitro-2-(trifluoromethyl)benzoicacid	179946-63-5	95%	50mg	$269.00	2024-06-18
Aaron	AR028F5V-50mg	6-fluoro-3-nitro-2-(trifluoromethyl)benzoicacid	179946-63-5	95%	50mg	$265.00	2025-02-16
Enamine	EN300-27107784-0.05g	6-fluoro-3-nitro-2-(trifluoromethyl)benzoic acid	179946-63-5	95.0%	0.05g	$174.0	2025-03-20

6-Fluoro-3-nitro-2-trifluoromethyl-benzoic acid Related Literature

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J. Chem. Soc., Abstr., 1923,124, i429-i501
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7. High-yield microwave synthesis of layered Y2(OH)5NO3·xH2O materials†

A. E. Baranchikov,L. S. Skogareva,A. E. Goldt,I. P. Stolyarov,O. S. Ivanova,V. V. Kozik CrystEngComm, 2015,17, 2667-2674
8. The impact of post-deposition annealing on the performance of solution-processed single layer In2O3 and isotype In2O3/ZnO heterojunction transistors†

Kornelius Tetzner,Ivan Isakov,Anna Regoutz,David J. Payne,Thomas D. Anthopoulos J. Mater. Chem. C, 2017,5, 59-64
9. Morphology controllable synthesis of monkshoodvine root-bark like carbon and its biosensing application

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10. A photobasic D–A fluorophore with a high intramolecular charge-transfer as a model strategy for designing organic proton-coupled electron-transfer modulators: an analysis based on steady-state fluorescence, isotopic effect and theoretical study†

Angel H. Romero,Ivan E. Romero,Lourdes Gotopo,Gustavo Cabrera Mol. Syst. Des. Eng., 2023,8, 358-378

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